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Compound of Interest

Compound Name: Onitin 2'-O-glucoside

Cat. No.: B15245684 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Onitin 2'-O-glucoside is a naturally occurring sesquiterpenoid glycoside. This document

provides a comprehensive overview of its natural sources and the context of its discovery,

tailored for researchers and professionals in the fields of natural product chemistry and drug

development. Due to the limited availability of detailed public data, this guide summarizes the

currently accessible information.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Onitin 2'-O-glucoside is presented

below. This data is compiled from publicly accessible chemical databases.

Property Value Source

Molecular Formula C₂₁H₃₀O₈ PubChem

Molecular Weight 410.46 g/mol MedchemExpress[1]

CAS Number 76947-60-9
Immunomart, ChemFaces,

Clinivex[2][3][4]

Class Sesquiterpenoids MedchemExpress[1]
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Natural Sources and Discovery
Onitin 2'-O-glucoside has been identified as a constituent of the herb Onychium japonicum[1]

[3]. This fern, belonging to the Pteridaceae family, is the primary known natural source of the

compound. While phytochemical analyses of Onychium japonicum have confirmed the

presence of various classes of compounds including flavonoids, alkaloids, saponins, tannins,

and glycosides, specific details regarding the discovery and initial isolation of Onitin 2'-O-
glucoside are not readily available in publicly accessible scientific literature.

The general workflow for the isolation of glycosides from plant material typically involves the

following steps. It is important to note that this is a generalized protocol and specific details for

Onitin 2'-O-glucoside are not currently available.
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Generalized Glycoside Isolation Workflow

Plant Material (e.g., Onychium japonicum)

Solvent Extraction
(e.g., Methanol, Ethanol)

Solvent-Solvent Partitioning

Column Chromatography
(e.g., Silica Gel, Sephadex)

Further Purification
(e.g., Preparative HPLC)

Isolated Onitin 2'-O-glucoside

Click to download full resolution via product page

Caption: A generalized workflow for the isolation of glycosides from plant sources.

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and structure elucidation of Onitin
2'-O-glucoside are not available in the reviewed public literature. However, a general

approach for the isolation of glycosides from plant sources is outlined below.
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General Extraction and Isolation of Glycosides from
Plant Material

Preparation of Plant Material: The plant material (e.g., dried and powdered fronds of

Onychium japonicum) is collected and processed.

Extraction: The processed plant material is typically extracted with a polar solvent such as

methanol or ethanol, often at room temperature or with gentle heating to facilitate the

extraction of glycosides.

Fractionation: The crude extract is then concentrated and may be subjected to solvent-

solvent partitioning using immiscible solvents of varying polarities (e.g., n-hexane, ethyl

acetate, n-butanol) to separate compounds based on their polarity. Glycosides are often

enriched in the more polar fractions.

Chromatographic Separation: The enriched fraction is subjected to various chromatographic

techniques for the isolation of individual compounds. This may include:

Column Chromatography: Using stationary phases like silica gel or Sephadex.

High-Performance Liquid Chromatography (HPLC): Often used for final purification.

Structure Elucidation
The structure of an isolated glycoside like Onitin 2'-O-glucoside would be determined using a

combination of spectroscopic techniques:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, and 2D-NMR): To establish the

connectivity of atoms and the stereochemistry of the molecule.

Infrared (IR) Spectroscopy: To identify functional groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy: To identify chromophores.

Biological Activity
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Currently, there is no specific information available in the public domain regarding the biological

activities or potential signaling pathways of Onitin 2'-O-glucoside. General phytochemical

screenings of Onychium japonicum extracts have indicated the presence of compounds with

antibacterial properties, but the activity of isolated Onitin 2'-O-glucoside has not been

reported.

Conclusion
Onitin 2'-O-glucoside is a known natural product isolated from Onychium japonicum. While its

basic chemical properties are documented, a significant gap exists in the publicly available

scientific literature regarding its discovery, detailed isolation protocols, comprehensive

spectroscopic data, and biological activities. Further research is required to fully characterize

this compound and explore its potential for applications in drug discovery and development.

Researchers interested in this molecule would likely need to perform a de novo isolation and

characterization or consult specialized chemical literature databases that may not be publicly

accessible.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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